Methyl 1,4-Dihydro-4-(2'-trifluoromethyl)phenyl-pyridine-3-carboxylate-5-ethyl Carboxamide

Description

Methyl 1,4-Dihydro-4-(2'-trifluoromethyl)phenyl-pyridine-3-carboxylate-5-ethyl Carboxamide is a chemical compound with the CAS No. 887407-06-9 . Synonyms for this compound include METHYL 1,4-DIHYDRO-4-(2'-TRIFLUOROMETHYL)PHENYL-PYRIDINE-3-CARBOXYLATE-5-ETHYL CARBOXAMIDE, 5-[(Ethylamino)carbonyl]-1,4-dihydro-2,6-dimethyl-4-[2-(trifluoromethyl)phenyl]-3-pyridinecarboxylic Acid Methyl Ester, and 3-Pyridinecarboxylic acid, 5-[(ethylamino)carbonyl]-1,4-dihydro-2,6-dimethyl-4-[2-(trifluoromethyl)phenyl]-, methyl ester . The molecular formula is C19H21F3N2O3, and the molecular weight is 382.38 .

The compound is a solid with a melting point of 244-246°C . Its boiling point is predicted to be 504.4±50.0 °C, and its density is estimated at 1.222±0.06 g/cm3 . It is slightly soluble in acetone, chloroform, and methanol and should be stored in a -20°C freezer . The predicted pKa is 14.97±0.70 .

A similar compound is Methyl 1,4-Dihydro-2,6-dimethyl-4-(2'-trifluoromethyl)phenyl-pyridine-5-carboxylate-3-phenylmethyl carboxamide, which has the molecular formula C24H23F3N2O3 and a molecular weight of 444.45 . Another related compound is Methyl 1,4-Dihydro-2,6-dimethyl-4-(2'-trifluoromethyl)phenyl-pyridine-3-carboxylate-5-(3,4-dimethoxyphenyl)ethyl Carboxamide, with the molecular formula C27H29F3N2O5 .

• CAS No.: 887407-06-9
• Product Name: Methyl 1,4-Dihydro-4-(2'-trifluoromethyl)phenyl-pyridine-3-carboxylate-5-ethyl Carboxamide
• Molecular Formula: C19H21F3N2O3
• Molecular Weight: 382.4 g/mol
• IUPAC Name: methyl 5-(ethylcarbamoyl)-2,6-dimethyl-4-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridine-3-carboxylate
• Standard InChI: InChI=1S/C19H21F3N2O3/c1-5-23-17(25)14-10(2)24-11(3)15(18(26)27-4)16(14)12-8-6-7-9-13(12)19(20,21)22/h6-9,16,24H,5H2,1-4H3,(H,23,25)
• Standard InChIKey: YDRYAPZRGXNWOV-UHFFFAOYSA-N
• SMILES: CCNC(=O)C1=C(NC(=C(C1C2=CC=CC=C2C(F)(F)F)C(=O)OC)C)C
• Canonical SMILES: CCNC(=O)C1=C(NC(=C(C1C2=CC=CC=C2C(F)(F)F)C(=O)OC)C)C
• Synonyms: 5-[(Ethylamino)carbonyl]-1,4-dihydro-2,6-dimethyl-4-[2-(trifluoromethyl)phenyl]-3-pyridinecarboxylic Acid Methyl Ester
• PubChem Compound: 3282571
• Last Modified: Sep 14 2023